4-(piperidin-2-yl)-1-(trifluoromethyl)isoquinoline
Overview
Description
4-(Piperidin-2-yl)-1-(trifluoromethyl)isoquinoline, or 4-PITI, is an important organic compound used as a building block in the synthesis of a wide range of pharmaceuticals and other compounds. It is a versatile and useful building block due to its ability to form a variety of different chemical bonds and its relatively low cost. 4-PITI is a common component of many pharmaceuticals, including anti-inflammatory agents and drugs used to treat cancer. In addition, 4-PITI is used in the synthesis of other compounds, such as dyes, fragrances, and agricultural chemicals.
Scientific Research Applications
4-PITI is a versatile and useful building block for the synthesis of a wide range of compounds. It has been used in research to synthesize a variety of compounds, including drugs, dyes, fragrances, and agricultural chemicals. In addition, 4-PITI has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory agents and drugs used to treat cancer.
Mechanism of Action
The mechanism of action of 4-PITI is not fully understood. However, it is believed that the compound acts as a Lewis base, forming a coordinate covalent bond with a Lewis acid. This bond can then be used to form a variety of different chemical bonds, depending on the nature of the Lewis acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-PITI are not well understood. However, it is believed that the compound may act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, 4-PITI may act as an antioxidant, scavenging reactive oxygen species and preventing the formation of toxic compounds.
Advantages and Limitations for Lab Experiments
4-PITI is a useful and versatile building block for the synthesis of a wide range of compounds. It is relatively inexpensive and can be easily synthesized in high yields. However, 4-PITI is a relatively reactive compound, and so must be handled with care in the laboratory. In addition, the compound has a low solubility in water, and so must be dissolved in an organic solvent before use.
Future Directions
There are a number of potential future directions for 4-PITI research. These include further exploration of its mechanism of action, as well as its potential applications in drug synthesis and other areas. In addition, further research into the biochemical and physiological effects of 4-PITI could lead to the development of novel therapeutic agents. Finally, further research into the synthesis of 4-PITI could lead to the development of improved, more efficient synthesis methods.
Synthesis Methods
4-PITI is usually synthesized by a reaction between piperidine and trifluoromethyl isoquinoline. This reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at temperatures between 0 and 100°C. The reaction is generally carried out in the presence of a base, such as sodium hydroxide, to facilitate the reaction. The reaction typically yields 4-PITI in high yields, typically greater than 98%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(piperidin-2-yl)-1-(trifluoromethyl)isoquinoline involves the reaction of 2-chloro-4-(trifluoromethyl)quinoline with piperidine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-4-(trifluoromethyl)quinoline", "Piperidine", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-(trifluoromethyl)quinoline in a suitable solvent (e.g. DMF, DMSO) and add the base.", "Step 2: Add piperidine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2680531-14-8 |
Molecular Formula |
C15H15F3N2 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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